Cas no 90213-67-5 (2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine structure

90213-67-5 structure

Product Name:2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

CAS No:90213-67-5

MF:C₇H₅Cl₂N₃

MW:202.040698766708

MDL:MFCD13189421

CID:791722

PubChem ID:25230953

Update Time:2024-10-26

2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-7-methyl-7H-Pyrrolo[2,3-d]pyrimidine
- 2,4-dichloro-7-methylpyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 2,4-dichloro-7-methyl-
- WIROGLUDZOMAPT-UHFFFAOYSA-N
- AB68384
- FCH1381273
- AX8219225
- W9290
- ST24021513
- J3.500.091G
- 2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (ACI)
- Z1269130952
- J-507169
- EN300-264371
- DTXSID30649401
- 2 pound not4-Dichloro-7-methyl-7H-pyrrolo[2 pound not3-d]pyrimidine
- 90213-67-5
- AKOS015999210
- SCHEMBL2173385
- CS-W006113
- AS-18603
- DB-355219
- SY041847
- MFCD13189421
- 2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
- MDL： MFCD13189421
- Inchi： 1S/C7H5Cl2N3/c1-12-3-2-4-5(8)10-7(9)11-6(4)12/h2-3H,1H3
- InChI Key： WIROGLUDZOMAPT-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(C=CN2C)=C(Cl)N=1

Computed Properties

Exact Mass: 200.9860526g/mol
Monoisotopic Mass: 200.9860526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7
XLogP3: 2.5

2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	210483-1g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	95%	1g	￡42.00	2022-03-01
Fluorochem	210483-5g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	95%	5g	￡124.00	2022-03-01
Fluorochem	210483-10g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	95%	10g	￡205.00	2022-03-01
Fluorochem	210483-25g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	95%	25g	￡410.00	2022-03-01
ChemScence	CS-W006113-1g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	98.69%	1g	$40.0	2021-09-02
ChemScence	CS-W006113-5g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	98.69%	5G	$85.0	2022-04-26
ChemScence	CS-W006113-10g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	98.69%	10G	$167.0	2022-04-26
ChemScence	CS-W006113-25g	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5	98.69%	25G	$413.0	2022-04-26
TRC	D437268-10mg	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5		10mg	$ 50.00	2022-06-05
TRC	D437268-50mg	2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine	90213-67-5		50mg	$ 65.00	2022-06-05

2,4-Dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Production Method

Production Method 1

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Acetonitrile ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Design, synthesis and biological evaluation of purine-based derivatives as novel JAK2/BRD4(BD2) dual target inhibitors

Guo, Yong; Zou, Yurong; Chen, Yong; Deng, Dexin; Zhang, Zihao; et al, Bioorganic Chemistry, 2023, 132,

Production Method 2

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 20 min, rt
1.2 overnight, rt
1.3 Solvents: Ethyl acetate , Water ; rt

Reference

: Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode

Boffey, Helen K.; Rooney, Timothy P. C. ; Willems, Henriette M. G.; Edwards, Simon; Green, Christopher; et al, Journal of Medicinal Chemistry, 2022, 65(4), 3359-3370

Production Method 3

1823733-04-5

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 2 h, 0 °C
1.2 Reagents: Water ; 0 °C

Reference

: Design, synthesis and biological evaluation of sphingosine-1-phosphate receptor 2 antagonists as potent 5-FU-resistance reversal agents for the treatment of colorectal cancer

Luo, Dongdong; Zhang, Yuhang; Yang, Shuang; Tian, Xiaochen; Lv, Yan; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 4

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Dichloromethane , Water ; overnight, rt

Reference

: Pyrimidinone Nicotinamide Mimetics as Selective Tankyrase and Wnt Pathway Inhibitors Suitable for in Vivo Pharmacology

Johannes, Jeffrey W.; Almeida, Lynsie; Barlaam, Bernard; Boriack-Sjodin, P. Ann; Casella, Robert; et al, ACS Medicinal Chemistry Letters, 2015, 6(3), 254-259

Production Method 5

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Acetonitrile ; rt; 0.5 h, rt
1.2 0.5 h, rt

Reference

: Discovery of 1-Methyl-1H-imidazole Derivatives as Potent Jak2 Inhibitors

Su, Qibin; Ioannidis, Stephanos; Chuaqui, Claudio; Almeida, Lynsie; Alimzhanov, Marat; et al, Journal of Medicinal Chemistry, 2014, 57(1), 144-158

Production Method 6

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 0 °C; overnight, rt

Reference

: Novel pyrrolopyrimidine analogues as potent dipeptidyl peptidase IV inhibitors based on pharmacokinetic property-driven optimization

Xie, Hui; Zeng, Lili; Zeng, Shaogao; Lu, Xin; Zhang, Guicheng; et al, European Journal of Medicinal Chemistry, 2012, 52, 205-212

Production Method 7

90213-66-4

90213-67-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer

Shirai, Fumiyuki ; Mizutani, Anna; Yashiroda, Yoko; Tsumura, Takeshi; Kano, Yuko; et al, Journal of Medicinal Chemistry, 2020, 63(8), 4183-4204